N-{4-[1-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide

• IUPAC Name: N-[4-[2-acetyl-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C19H20FN3O3S/c1-3-27(25,26)22-15-10-8-14(9-11-15)18-12-19(23(21-18)13(2)24)16-6-4-5-7-17(16)20/h4-11,19,22H,3,12H2,1-2H3
• InChI Key: SPSJNNCKNAVWHS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3F)C(=O)C
• Molecular Formula: C19H20FN3O3S
• Molecular Weight: 389.4 g/mol

Description

This compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. Sulfonamides are known for their antibacterial activity. The molecule also contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole derivatives have been found to exhibit a wide range of biological activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. For instance, the sulfonamide group might undergo hydrolysis, and the pyrazole ring might participate in electrophilic substitution reactions.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, many sulfonamide drugs work by inhibiting the growth of bacteria by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle.